4-Cyclopropoxy-2-ethyl-5-fluoropyridine

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-ethyl-5-fluoropyridine
• InChI: InChI=1S/C10H12FNO/c1-2-7-5-10(9(11)6-12-7)13-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key: IYQHYSFHEDFCHG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=N1)F)OC2CC2

Description

4-Cyclopropoxy-2-ethyl-5-fluoropyridine is a pyridine derivative featuring a cyclopropoxy substituent at the 4-position, an ethyl group at the 2-position, and a fluorine atom at the 5-position. The cyclopropoxy group introduces steric and electronic effects that may influence binding affinity in biological systems, while the fluorine atom enhances metabolic stability and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-ethyl-5-fluoropyridine can be achieved through various synthetic routes. One common method involves the fluorination of pyridine derivatives. For instance, fluorination of pyridine by complex AlF3 and CuF2 at high temperatures (450–500 °C) can yield fluoropyridines . Another method involves the reaction of 3-bromo-2-nitropyridine with Bu4N+F− in DMF at room temperature to form 2-fluoro-3-bromopyridine .

Industrial Production Methods

Industrial production of fluorinated pyridines often employs large-scale fluorination techniques using specialized fluorinating agents and catalysts. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. For example, the use of organotrifluoroborate salts in Suzuki–Miyaura coupling reactions has been explored for the synthesis of various fluorinated compounds .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-ethyl-5-fluoropyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups attached to the pyridine ring.

Substitution: Nucleophilic substitution reactions are common for fluoropyridines, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., amines, thiols). Reaction conditions such as temperature, solvent, and catalyst choice play a crucial role in determining the reaction outcome.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, nucleophilic substitution of the fluorine atom can yield various substituted pyridine derivatives with different functional groups.

Scientific Research Applications

4-Cyclopropoxy-2-ethyl-5-fluoropyridine has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex fluorinated molecules.

Biology: Fluorinated pyridines are of interest in biological research due to their potential as imaging agents and probes for studying biological processes.

Medicine: The compound’s fluorine atom can enhance the pharmacokinetic properties of drug candidates, making it a valuable scaffold for drug discovery.

Industry: Fluorinated compounds are used in various industrial applications, including agrochemicals and materials science.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-ethyl-5-fluoropyridine involves its interaction with specific molecular targets and pathways. The presence of the fluorine atom can influence the compound’s electronic properties, affecting its reactivity and binding affinity to target molecules. The cyclopropoxy and ethyl groups can also modulate the compound’s steric and electronic environment, impacting its overall biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

While the provided evidence lacks explicit data on 4-cyclopropoxy-2-ethyl-5-fluoropyridine, analogs with overlapping substituents or scaffolds can be identified in patents and chemical databases. Below is a comparative analysis based on structural motifs and functional groups:

Table 1: Structural and Functional Comparisons

Compound Name	Core Structure	Key Substituents	Potential Applications	Source of Similarity
4-Cyclopropoxy-2-ethyl-5-fluoropyridine	Pyridine	4-cyclopropoxy, 2-ethyl, 5-fluoro	Medicinal chemistry (hypothetical)	N/A (target compound)
N-(3-(5-(((2S,4R)-1-Acryloyl-4-methoxypyrrolidin-2-yl)methoxy)-6-aminopyrimidin-4-yl)-5-fluoro-2-methylphenyl)-4-cyclopropyl-2-fluorobenzamide	Benzamide-pyrimidine	Cyclopropane, fluoro, ethyl analogs	Kinase inhibitors (patented)	EP 4 056 588 A1
[(4S)-4-Ethyl-2,5-dioxoimidazolidin-4-yl]methanesulfonyl chloride	Imidazolidinone	Ethyl, sulfonyl chloride	Synthetic intermediate	EP 1831 199 B1

Key Observations:

Cyclopropane Derivatives: The cyclopropoxy group in the target compound shares similarities with cyclopropane-containing analogs in patented kinase inhibitors (e.g., EP 4 056 588 A1).

Fluorine Substitution : The 5-fluoro substituent in pyridine mirrors fluorine’s role in improving metabolic stability and bioavailability, as seen in fluorinated benzamide derivatives .

Ethyl Group : Ethyl substituents, as in [(4S)-4-ethyl-2,5-dioxoimidazolidin-4-yl]methanesulfonyl chloride, are common in tuning solubility and steric bulk .

Limitations of Available Data:

• No experimental data (e.g., solubility, reactivity, or biological activity) for 4-cyclopropoxy-2-ethyl-5-fluoropyridine are provided in the evidence.
• Comparisons are speculative and based on fragment-based similarities rather than direct analogs.

Research Findings and Methodological Insights

The evidence highlights methodologies relevant to analyzing such compounds:

• Structural Analysis : SHELX software () is widely used for crystallographic refinement, which could determine the 3D conformation of 4-cyclopropoxy-2-ethyl-5-fluoropyridine if crystallized .